Cas no 2172038-81-0 (4-(2-Methylidenebutyl)thiane-4-carbaldehyde)

• Product Name: 4-(2-Methylidenebutyl)thiane-4-carbaldehyde
• CAS No: 2172038-81-0
• MF: C₁₁H₁₈OS
• MW: 198.325022220612
• CID: 5567321
• PubChem ID: 165594060
• Update Time: 2025-07-09

4-(2-Methylidenebutyl)thiane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2172038-81-0
• EN300-1622836
• 4-(2-methylidenebutyl)thiane-4-carbaldehyde
• 4-(2-Methylidenebutyl)thiane-4-carbaldehyde

• Inchi： 1S/C11H18OS/c1-3-10(2)8-11(9-12)4-6-13-7-5-11/h9H,2-8H2,1H3
• InChI Key： ILYQAKYLUYGZGK-UHFFFAOYSA-N
• SMILES： S1CCC(C=O)(CC(=C)CC)CC1

Computed Properties

• Exact Mass: 198.10783637g/mol
• Monoisotopic Mass: 198.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4Ų

Additional information on 4-(2-Methylidenebutyl)thiane-4-carbaldehyde

4-(2-Methylidenebutyl)thiane-4-carbaldehyde: A Comprehensive Overview

4-(2-Methylidenebutyl)thiane-4-carbaldehyde (CAS No. 2172038-81-0) is a unique organic compound with a distinctive chemical structure that has garnered attention in various fields of research. This compound belongs to the class of thianes, which are sulfur-containing heterocyclic compounds, and it incorporates an aldehyde functional group, making it a valuable molecule for both academic and industrial applications. The compound's structure, comprising a thiane ring with a methylidenebutyl substituent and an aldehyde group, contributes to its versatile reactivity and potential uses in organic synthesis.

The thiane ring in 4-(2-Methylidenebutyl)thiane-4-carbaldehyde is a five-membered ring containing sulfur, which imparts unique electronic properties to the molecule. The presence of the aldehyde group at the 4-position of the thiane ring makes this compound particularly reactive towards nucleophilic addition reactions. Recent studies have highlighted its potential as a building block in the synthesis of complex organic molecules, including those with bioactive properties. Researchers have explored its use in the construction of natural product analogs and drug candidates, leveraging its ability to participate in various types of cyclization reactions.

One of the most intriguing aspects of 4-(2-Methylidenebutyl)thiane-4-carbaldehyde is its role in enantioselective synthesis. The compound's chiral center at the 4-position of the thiane ring allows for the formation of enantiomerically enriched products when subjected to asymmetric catalysis. This has led to its application in the synthesis of chiral building blocks, which are essential in the development of pharmaceuticals and agrochemicals. Recent advancements in catalytic asymmetric induction have further enhanced its utility in this domain.

In addition to its synthetic applications, 4-(2-Methylidenebutyl)thiane-4-carbaldehyde has been studied for its potential biological activity. Preliminary assays have indicated that it may exhibit cytotoxic effects against certain cancer cell lines, suggesting its potential as an anticancer agent. However, further research is required to fully understand its mechanism of action and toxicity profile.

The synthesis of 4-(2-Methylidenebutyl)thiane-4-carbaldehyde typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the alkylation of thioureas followed by oxidative cyclization to form the thiane ring. The introduction of the methylidenebutyl group and the aldehyde functionality are critical steps that determine the compound's final structure and reactivity.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of 4-(2-Methylidenebutyl)thiane-4-carbaldehyde. Quantum mechanical calculations have revealed that the sulfur atom in the thiane ring plays a significant role in stabilizing reactive intermediates during chemical transformations. This understanding has enabled researchers to design more efficient synthetic routes and predict the outcomes of various reactions involving this compound.

In conclusion, 4-(2-Methylidenebutyl)thiane-4-carbaldehyde (CAS No. 2172038-81-0) is a versatile and intriguing compound with a wide range of applications in organic synthesis and drug discovery. Its unique chemical structure, combined with recent advancements in synthetic methodologies and computational tools, positions it as a valuable molecule for future research and development.